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Compound of Interest

Compound Name:
4-(Bromomethyl)-3-nitrobenzoic

acid

Cat. No.: B187983 Get Quote

An In-depth Technical Guide to 4-(Bromomethyl)-3-nitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

4-(Bromomethyl)-3-nitrobenzoic acid, a versatile reagent in organic synthesis and

pharmaceutical research.

Core Molecular Properties
4-(Bromomethyl)-3-nitrobenzoic acid is a substituted benzoic acid derivative containing a

bromomethyl and a nitro group. These functional groups make it a valuable building block for

the synthesis of more complex molecules, particularly in the development of pharmaceuticals

and agrochemicals.[1] Its utility is often found in nucleophilic substitution reactions.[1]

Quantitative Molecular Data
The fundamental molecular properties of 4-(Bromomethyl)-3-nitrobenzoic acid are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C8H6BrNO4 [1][2][3][4]

Molecular Weight 260.04 g/mol [1][2][3]

Alternate Molecular Weight 260.043 g/mol [4]

CAS Number 55715-03-2 [2][3][4]

Appearance
Beige to yellow crystalline

powder
[1]

Solubility

Soluble in DMF and

dichloromethane; Insoluble in

water

[4]

Experimental Protocols
Detailed experimental protocols for specific applications of 4-(Bromomethyl)-3-nitrobenzoic
acid, such as its use as a reactant in the synthesis of 4-bromomethyl-3-nitrobenzoic acid

succinimide ester, are highly dependent on the target molecule and reaction conditions.

Specific, validated protocols should be consulted from peer-reviewed literature relevant to the

desired synthetic pathway.

Molecular Structure and Functional Groups
The structural arrangement of 4-(Bromomethyl)-3-nitrobenzoic acid is key to its reactivity.

The molecule consists of a central benzene ring substituted with a carboxylic acid group, a

nitro group, and a bromomethyl group. The relative positions of these groups influence the

molecule's chemical behavior.
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Caption: Logical relationship of functional groups in 4-(Bromomethyl)-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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